Cas no 100445-51-0 (3-(4-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one)

3-(4-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one is a versatile organic compound featuring a unique fluorophenyl group and a cyclohex-2-en-1-one backbone. This compound boasts enhanced stability, facilitating synthetic transformations. Its specific structural features make it a valuable building block in the synthesis of various pharmaceuticals and fine chemicals. The compound's distinct electronic properties contribute to its utility in organic synthesis and materials science applications.
3-(4-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one structure
100445-51-0 structure
Product Name:3-(4-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one
CAS No:100445-51-0
MF:C14H16FNO
MW:233.28134727478
CID:1125643
PubChem ID:600947
Update Time:2025-10-17

3-(4-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-(4-fluoroanilino)-5,5-dimethylcyclohex-2-en-1-one
    • 3-[(4-fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one
    • 3-(4-Fluoro-phenylamino)-5,5-dimethyl-cyclohex-2-enone
    • 2-Cyclohexen-1-one, 3-[(4-fluorophenyl)amino]-5,5-dimethyl-
    • T0500-1932
    • 3-(4-fluorophenylamino)-5,5-dimethylcyclohex-2-enone
    • ST092473
    • AC1LCIQG
    • 3-((4-fluorophenyl)amino)-5,5-dimethylcyclohex-2-enone
    • 3-(4-fluorophenylamino)-5,5-dimethylcyclohex-2-en-1-one
    • Enamine_000233
    • 5,5-dimethyl-3-(4-fluorophenylamino)-2-cyclohexenone
    • ACMC-20m3hj
    • 3-[(4-fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one; 3-(4-Fluoro-phenylamino)-5,5-dimethyl-cyclohex-2-enone; 2-Cyclohexen-1-one, 3-[(4-fluorophenyl)amino]-5,5-dimethyl-; T0500-1932; 3-(4-fluorophenylamino)-5,5-dimethylcyclohex-2-enone; ST092473; AC1LCIQG; 3-((4-fluorophenyl)amino)-5,5-dimethylcyclohex-2-enone; 3-(4-fluorophenylamino)-5,5-dimethylcyclohex-2-en-1-one; Enamine_000233; 5,5-dimethyl-3-(4-fluorophenylamino)-2-cyclohexen
    • HMS1394K13
    • ALBB-013643
    • DTXSID10344987
    • SR-01000310805-1
    • Maybridge3_006520
    • 3-[(4-fluorophenyl)amino]-5,5-dimethyl-cyclohex-2-en-1-one
    • 3-(4-fluoroanilino)-5,5-dimethyl-1-cyclohex-2-enone
    • SR-01000310805-4
    • BDBM68357
    • IPWMRCZGHYSQOD-UHFFFAOYSA-N
    • Z56758803
    • HMS1449I08
    • CCG-43109
    • STK795664
    • 3-((4-Fluorophenyl)amino)-5,5-dimethylcyclohex-2-en-1-one
    • CS-0318934
    • CHEMBL1597232
    • HMS2480K22
    • Cyclohex-2-enone, 3-(4-fluorophenylamino)-5,5-dimethyl-
    • 3-(4-Fluoroanilino)-5,5-dimethyl-2-cyclohexen-1-one #
    • 3-(4-fluoroanilino)-5,5-dimethyl-cyclohex-2-en-1-one
    • MLS000070279
    • SR-01000310805
    • AKOS000518200
    • 100445-51-0
    • SCHEMBL486145
    • MFCD00128471
    • IDI1_017907
    • SR-01000310805-2
    • SMR000008591
    • LS-04271
    • cid_600947
    • 3-(4-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one
    • Inchi: 1S/C14H16FNO/c1-14(2)8-12(7-13(17)9-14)16-11-5-3-10(15)4-6-11/h3-7,16H,8-9H2,1-2H3
    • InChI Key: IPWMRCZGHYSQOD-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)NC1=CC(CC(C)(C)C1)=O

Computed Properties

  • Exact Mass: 233.12168
  • Monoisotopic Mass: 233.121592296g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1

3-(4-Fluorophenyl)amino-5,5-dimethylcyclohex-2-en-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F054865-100mg
3-[(4-Fluorophenyl)amino]-5,5-dimethylcyclohex-2-en-1-one
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